Cas no 3110-42-7 (6-(fluoromethyl)-2-methyl-1H-pyrimidin-4-one)

6-(fluoromethyl)-2-methyl-1H-pyrimidin-4-one structure
3110-42-7 structure
Product Name:6-(fluoromethyl)-2-methyl-1H-pyrimidin-4-one
CAS No:3110-42-7
MF:C6H7FN2O
MW:142.130984544754
CID:323847
PubChem ID:135481232
Update Time:2025-04-19

6-(fluoromethyl)-2-methyl-1H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-(fluoromethyl)-2-methyl-1H-pyrimidin-4-one
    • 6-(fluoromethyl)-2-methylpyrimidin-4(1h)-one
    • 6-Fluormethyl-2-methyl-3H-pyrimidin-4-on
    • 6-fluoromethyl-2-methyl-3H-pyrimidin-4-one
    • AC1L5R29
    • AC1Q4OR1
    • AR-1H0006
    • CTK4G6394
    • CTK8I1383
    • NSC33045
    • DTXSID80283718
    • 3110-42-7
    • NSC-33045
    • 6-(Fluoromethyl)-2-methylpyrimidin-4(3H)-one
    • Inchi: 1S/C6H7FN2O/c1-4-8-5(3-7)2-6(10)9-4/h2H,3H2,1H3,(H,8,9,10)
    • InChI Key: BFOODGFSIMOOBW-UHFFFAOYSA-N
    • SMILES: FCC1=CC(NC(C)=N1)=O

Computed Properties

  • Exact Mass: 142.05431
  • Monoisotopic Mass: 142.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 214.4°Cat760mmHg
  • Flash Point: 83.5°C
  • Refractive Index: 1.54
  • PSA: 41.46
  • LogP: 0.54780

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